Cesium hydroxide monohydrate
Overview
Description
Synthesis Analysis
Cesium hydroxide monohydrate is utilized in various synthetic procedures, demonstrating its versatility as a catalyst. For instance, it catalyzes the isomerization of terminal alkynes to synthesize O-allenes and N-allenes efficiently, offering a broad tolerance towards functional groups and operating under mild reaction conditions for high yields (You Li et al., 2015). Similarly, it promotes the dimerization of Baylis-Hillman adducts to form unsymmetrical bis-allyl ethers at room temperature, showcasing its effectiveness in facilitating reactions with moderate to good yields (Yunkui Liu et al., 2005).
Molecular Structure Analysis
The molecular structure of cesium hydroxide monohydrate plays a crucial role in its reactivity and application in synthesis. Its ability to act as a catalyst in various organic reactions is partially attributed to its structure, which facilitates the activation of reactants and the formation of desired products.
Chemical Reactions and Properties
Cesium hydroxide monohydrate's chemical properties enable it to catalyze a wide range of reactions. For example, it has been used in the hydrothiolation of alkynyl selenides, resulting in (Z)-1-organoseleno-2-arylthio-1-alkenes with excellent yields under room temperature, highlighting its capability to promote selective and efficient reactions (A. Yu et al., 2011).
Scientific Research Applications
Ring Opening Polymerization : Cesium hydroxide monohydrate is used as an initiator for the polymerization of monosubstituted oxiranes, leading to the synthesis of various polyether-diols with specific molar masses and dispersities (Grobelny, Jurek-Suliga, & Golba, 2020).
Preparation of Bis-Allyl Ethers : It catalyzes the dimerization of Baylis-Hillman adducts to form unsymmetrical bis-allyl ethers at room temperature (Liu, Li, Zheng, Xu, Xu, & Zhang, 2005).
Palladium-Catalyzed Cross-Coupling Reactions : Effective in activating aryl(dimethyl)silanols for cross-coupling with substituted aryl halides (Denmark & Ober, 2004).
Synthesis of O-allenes and N-allenes : Facilitates the isomerization of terminal alkynes, leading to the efficient production of O-allenes and N-allenes (Li, Chen, Qiu, Wang, Jinguo, Zhu, Au, & Xu, 2015).
Optical Sensors for Cesium Ions Detection : Cesium, including its hydroxide form, is essential in the development of optical sensors for detecting cesium ions in environmental and biological systems (Kumar, Leray, & Depauw, 2016).
Surface Interaction Studies : Investigated for its interaction with stainless steel, particularly at high temperatures, which is crucial for understanding corrosion processes (Allen, Bowsher, Dickinson, Fotios, Nichols, & Wild, 1987).
N-Alkylation in Chemical Synthesis : Promotes selective N-alkylation of primary amines, useful in the synthesis of various secondary amines (Salvatore, Nagle, Schmidt, & Jung, 1999).
Investigation in Nuclear Science : Explored for cesium retention under severe conditions in nuclear reactors (Rizaal, Nakajima, Saito, Osaka, & Okamoto, 2020).
Safety And Hazards
Future Directions
properties
IUPAC Name |
cesium;hydroxide;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cs.2H2O/h;2*1H2/q+1;;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABSOMGPQFXJESQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[OH-].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CsH3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70956540 |
Source
|
| Record name | Caesium hydroxide--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70956540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.928 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cesium hydroxide monohydrate | |
CAS RN |
35103-79-8, 12260-45-6 |
Source
|
| Record name | Caesium hydroxide--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70956540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cesium hydroxide monohydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Caesium hydroxide hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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